Cas no 1022734-73-1 (N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide)

• Product Name: N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide
• CAS No: 1022734-73-1
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD03839717
• CID: 5027145
• Update Time: 2025-08-03

N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(benzyloxy)pyridin-2-yl]cyclopropanecarboxamide
• CYCLOPROPYL-N-(3-(PHENYLMETHOXY)(2-PYRIDYL))FORMAMIDE
• N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide

• MDL： MFCD03839717
• Inchi： 1S/C16H16N2O2/c19-16(13-8-9-13)18-15-14(7-4-10-17-15)20-11-12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2,(H,17,18,19)
• InChI Key： CCXFWJRDEAWKKW-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C(=CC=CN=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide

N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide (CAS No. 1022734-73-1): An Overview of a Promising Compound in Medicinal Chemistry

N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide (CAS No. 1022734-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide.

The chemical structure of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide is characterized by a cyclopropane ring attached to a carboxamide group, with a benzyloxy-substituted pyridine moiety. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The benzyloxy-substituted pyridine moiety adds complexity and potential for interaction with various biological targets.

Synthesis of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide typically involves several steps. One common approach is the reaction of 3-benzyloxypyridine with cyclopropanecarbonyl chloride, followed by amidation with an appropriate amine. This method yields the desired compound with high purity and yield. Recent advancements in synthetic chemistry have also explored alternative routes to improve efficiency and reduce environmental impact. For instance, the use of green solvents and catalysts has been reported to enhance the sustainability of the synthesis process.

The biological activities of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide has also demonstrated significant analgesic effects. Preclinical studies using rodent models have shown that this compound can reduce pain sensitivity without causing significant side effects. The mechanism underlying its analgesic activity is believed to involve modulation of nociceptive pathways in the central nervous system.

Recent research has also explored the potential anti-cancer properties of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve disruption of mitochondrial function and activation of caspase-dependent apoptotic pathways.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no major adverse effects reported.

In conclusion, N-[3-(Benzyloxy)pyridin-2-yl]cyclopropanecarboxamide (CAS No. 1022734-73-1) represents a promising compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.